Cas no 2248327-50-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate
• CAS No: 2248327-50-4
• MF: C₁₆H₁₀N₄O₅
• MW: 338.274403095245
• CID: 6012639
• PubChem ID: 165725705
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate
• 2248327-50-4
• EN300-6518147

• Inchi： 1S/C16H10N4O5/c1-24-13-7-12-11(17-19-18-12)6-10(13)16(23)25-20-14(21)8-4-2-3-5-9(8)15(20)22/h2-7H,1H3,(H,17,18,19)
• InChI Key： HAWARHYMDBWCEA-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2C(C=C1OC)=NNN=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.06511943g/mol
• Monoisotopic Mass: 338.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate (CAS No. 2248327-50-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate (CAS No. 2248327-50-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of both isoindole and benzotriazole moieties in its structure endows it with unique electronic and steric properties that make it a promising candidate for further exploration.

At the heart of this compound lies its dual functionality, which stems from the combined influence of the 1,3-dioxo group and the 6-methoxy substituent on the benzotriazole ring. These features not only contribute to its molecular complexity but also open up diverse avenues for chemical modification and biological evaluation. The isoindol core, known for its stability and versatility in medicinal chemistry, provides a scaffold that can be readily modified to enhance binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of such molecules with unprecedented accuracy. Studies suggest that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate (CAS No. 2248327-50-4) exhibits favorable solubility profiles and metabolic stability, making it an attractive candidate for further development into a therapeutic agent. These computational insights have been complemented by experimental data from high-throughput screening campaigns, which have identified several derivatives of this compound with enhanced biological activity.

The benzotriazole moiety in this molecule is particularly noteworthy due to its well-documented role as a bioisostere for pyrimidine and purine bases. This feature has been exploited in the design of nucleoside analogs with improved pharmacological properties. In particular, the methoxy group at position 6 of the benzotriazole ring has been shown to modulate electronic distribution across the molecule, influencing both its reactivity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of an isoindole core with a functionalized benzotriazole ring provides a versatile platform for generating novel molecules with tailored properties. Researchers have employed various strategies—such as Suzuki-Miyaura cross-coupling reactions—to introduce additional substituents at strategic positions within the molecule. These modifications have led to a series of derivatives with enhanced potency and selectivity against specific enzymes and receptors.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylate (CAS No. 2248327-50-4) has been extensively studied in recent years. Initial investigations revealed that it exhibits inhibitory activity against several kinases implicated in cancer progression. The precise mechanism by which this compound exerts its effects remains an area of active research; however, preliminary data suggest that it may interfere with signaling pathways critical for cell proliferation and survival.

Moreover, the compound has shown promise in preclinical models as a potential treatment for inflammatory diseases. Its ability to modulate immune responses without inducing significant toxicity has made it an attractive candidate for further development into an anti-inflammatory therapeutic agent. These findings align with broader trends in drug discovery toward identifying molecules that can selectively target disease-relevant pathways while minimizing off-target effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Recent advances in flow chemistry have enabled more efficient production methods for complex heterocycles like this one. By leveraging continuous flow reactors researchers have been able to streamline synthetic routes while maintaining high levels of reproducibility—a critical factor in pharmaceutical development.

In conclusion,1,3-dioxo -2 , 3 - dihydro - 1 H - iso indol - 2 - yl 6 - methoxy - 1 H - 1 , 2 , 3 - benz o tri azole -5 - carbox ylate( CAS No .2248327 -50 -4) stands out as a promising entity in medicinal chemistry due to its unique structural features , favorable pharmacokinetic properties ,and potential therapeutic applications . Further research is warranted to fully elucidate its mechanism(s)of action , optimize its chemical scaffold ,and evaluate its clinical efficacy . As our understanding grows ,this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple disease areas .